Cas no 302796-45-8 ((4-amino-1,2,5-oxadiazol-3-yl)(pyrrolidin-1-yl)methanone)

• Product Name: (4-amino-1,2,5-oxadiazol-3-yl)(pyrrolidin-1-yl)methanone
• CAS No: 302796-45-8
• MF: C₇H₁₀N₄O₂
• MW: 182.17990064621
• MDL: MFCD00456445
• CID: 3064913
• PubChem ID: 673949
• Update Time: 2025-07-21

(4-amino-1,2,5-oxadiazol-3-yl)(pyrrolidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-Amino-furazan-3-yl)-pyrrolidin-1-yl-methanone
• (4-amino-1,2,5-oxadiazol-3-yl)-pyrrolidin-1-ylmethanone
• SCHEMBL18257913
• CHEMBL1503018
• STK150412
• 4-(pyrrolidine-1-carbonyl)-1,2,5-oxadiazol-3-amine
• MLS000688505
• (4-amino-1,2,5-oxadiazol-3-yl)(pyrrolidin-1-yl)methanone
• BAS 00253663
• MFCD00456445
• BDBM50094573
• HMS1680A06
• CMA79645
• CS-0251811
• AKOS000112223
• EN300-56185
• 978-936-2
• Oprea1_719756
• Z57463307
• HMS2622K21
• G19508
• Oprea1_074084
• SMR000284391
• 302796-45-8

• MDL： MFCD00456445
• Inchi： 1S/C7H10N4O2/c8-6-5(9-13-10-6)7(12)11-3-1-2-4-11/h1-4H2,(H2,8,10)
• InChI Key： RTXGOCLAZZICQK-UHFFFAOYSA-N
• SMILES： O=C(C1C(N)=NON=1)N1CCCC1

Computed Properties

• Exact Mass: 182.08037557Da
• Monoisotopic Mass: 182.08037557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 85.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on (4-amino-1,2,5-oxadiazol-3-yl)(pyrrolidin-1-yl)methanone

Introduction to (4-amino-1,2,5-oxadiazol-3-yl)(pyrrolidin-1-yl)methanone and Its Significance in Modern Chemical Biology

The compound with the CAS number 302796-45-8, specifically identified as (4-amino-1,2,5-oxadiazol-3-yl)(pyrrolidin-1-yl)methanone, represents a fascinating molecule in the realm of chemical biology. This heterocyclic ketone has garnered significant attention due to its unique structural features and potential biological activities. The presence of both an oxadiazole and a pyrrolidine moiety in its molecular framework suggests a high degree of versatility, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

In recent years, there has been a surge in interest regarding oxadiazole derivatives due to their diverse pharmacological properties. Oxadiazoles are known for their stability, bioavailability, and ability to act as scaffolds for various bioactive compounds. The specific derivative (4-amino-1,2,5-oxadiazol-3-yl)(pyrrolidin-1-yl)methanone combines the advantages of the oxadiazole core with the functional flexibility of the pyrrolidine ring. This combination has been explored in several studies aiming to develop novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation and cancer. Recent research has highlighted the importance of oxadiazole derivatives in inhibiting key enzymes involved in these pathways. For instance, studies have demonstrated that certain oxadiazole-based compounds can selectively inhibit cyclooxygenase (COX) enzymes, which are crucial in the production of prostaglandins that mediate inflammation. The presence of the amino group in (4-amino-1,2,5-oxadiazol-3-yl)(pyrrolidin-1-yl)methanone may further enhance its interaction with these enzymes, potentially leading to more potent anti-inflammatory effects.

Moreover, the pyrrolidine ring in this molecule adds another layer of complexity and functionality. Pyrrolidine derivatives are well-known for their role in various biological processes, including neurotransmission and enzyme inhibition. The integration of a pyrrolidine moiety with an oxadiazole core could lead to synergistic effects, enhancing the overall biological activity of the compound. This has prompted researchers to investigate its potential as a lead compound for developing new drugs targeting neurological disorders and other diseases.

Recent advances in computational chemistry have also played a pivotal role in understanding the mechanistic aspects of (4-amino-1,2,5-oxadiazol-3-yl)(pyrrolidin-1-yl)methanone. Molecular docking studies have been conducted to evaluate its binding affinity with various biological targets. These studies have revealed that the compound can interact effectively with proteins involved in cancer cell proliferation and apoptosis. The amino group on the oxadiazole ring is particularly important for these interactions, as it can form hydrogen bonds with key residues on the target proteins.

In addition to its potential therapeutic applications, (4-amino-1,2,5-oxadiazol-3-yl)(pyrrolidin-1-yl)methanone has also been explored for its role in chemical biology research. Its unique structure makes it an excellent tool for studying enzyme mechanisms and developing new synthetic methodologies. Researchers have utilized this compound as a starting material for designing more complex molecules with tailored biological activities. This underscores its importance not only as a potential drug candidate but also as a valuable intermediate in synthetic chemistry.

The synthesis of (4-amino-1,2,5-oxadiazol-3-yl)(pyrrolidin-1-yl)methanone involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the formation of the oxadiazole core through cyclocondensation reactions. Subsequent functionalization steps introduce the pyrrolidine moiety and other substituents that enhance its biological activity. These synthetic strategies have been optimized over time to improve yield and purity, making it feasible to produce sufficient quantities for both research and potential commercial applications.

Evaluation of (4-amino-1,2,5-oxadiazol-3-yl)(pyrrolidin-1-yl)methanone in preclinical studies has provided valuable insights into its pharmacological profile. Animal models have been used to assess its efficacy in reducing inflammation and inhibiting tumor growth. The results have been promising, showing that the compound can significantly reduce inflammatory markers and slow down cancer cell proliferation without causing significant side effects. These findings have laid the groundwork for further clinical investigations to determine its safety and efficacy in human populations.

The future prospects of (4-amino-1,2,5-o<0xE0><0x9C><0xA8>diazol<0xE0><0x9C><0x83>-(pyrrolidin<0xE0><0x9C><0x81>)methanone are exciting given its multifaceted potential. Ongoing research aims to refine its chemical structure to enhance its bioavailability and target specificity. Additionally, exploring new synthetic routes could reduce production costs and make it more accessible for widespread use. Collaborations between academic institutions and pharmaceutical companies are likely to accelerate these efforts, bringing this promising compound closer to clinical application.

In conclusion, (4-amino<0xE0><0x9C><0xA8>1,<0xE0><0x9C><0xA82,<0xE0><0x9C><0xA52-o<0xE0><0x9C><0xA8>diazo<0xE<